Benzimidazole hydrobromide

• IUPAC Name: 1H-benzimidazole;hydrobromide
• InChI: InChI=1S/C7H6N2.BrH/c1-2-4-7-6(3-1)8-5-9-7;/h1-5H,(H,8,9);1H
• InChI Key: IAPYEHYJJVRSFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC=N2.Br
• Molecular Formula: C7H7BrN2
• Molecular Weight: 199.05 g/mol

Description

Benzimidazole hydrobromide is a chemical compound that has gained significant attention in the scientific community due to its diverse applications in various fields. It is a heterocyclic organic compound that contains a benzene ring fused with an imidazole ring. Benzimidazole hydrobromide is widely used in scientific research, particularly in the fields of biochemistry and pharmacology.

Scientific Research Applications

• Mechanism of Action and Biological Impact : Benzimidazoles are known to be specific inhibitors of microtubule assembly, acting by binding to tubulin molecules. This has implications in the study of fungal cell biology, molecular genetics, and potentially in cancer chemotherapy (Davidse, 1986).

• Broad Spectrum of Biological Activities : Benzimidazole derivatives have been found to be biologically active against many diseases, exhibiting a range of therapeutic applications from antimicrobial activities to the treatment of serious diseases (Fei & Zhou, 2013).

• Drug Discovery and Patent Review : Benzimidazole derivatives have been extensively studied for their pharmacological activities, with many being synthesized and evaluated for a wide range of applications in drug development (Law & Yeong, 2021).

• Antiprotozoal Activities : Benzimidazoles have been used as anthelmintic agents in medicine and have shown in vitro activity against protozoan parasites like Trichomonas vaginalis and Giardia lamblia (Katiyar et al., 1994).

• Anti-Inflammatory Agents : Benzimidazole derivatives have shown promise as anti-inflammatory agents. Their effectiveness is influenced by the substituents on the benzimidazole ring, which interact with various receptors and enzymes (Veerasamy et al., 2021).

• Medicinal Chemistry : Benzimidazole derivatives have applications in various therapeutic areas such as anticancer, antibacterial, antifungal, anti-inflammatory, and analgesic agents (Keri et al., 2015).

• Antibacterial and Anti-Cancer Activity : Some new benzimidazole derivatives have been synthesized and evaluated for their potential in treating microbial infections and tumor inhibition (Khalifa et al., 2018).

• Green Synthesis and Pharmacological Activities : The environmentally friendly synthesis of benzimidazoles and their derivatives, along with their pharmacological activities, has been a significant area of research (Nardi et al., 2023).